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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, data-driven comparison of two prominent selective inhibitors of
Histone Deacetylase 11 (HDAC11), TD034 and SIS17. The information presented is collated
from publicly available research to facilitate an objective evaluation of their performance in
cellular assays.

Introduction

Histone Deacetylase 11 (HDACL11) is the sole member of the class IV HDAC family and has
emerged as a compelling therapeutic target in oncology, immunology, and metabolic diseases.
Its primary known enzymatic function is the defatty-acylation of proteins, a post-translational
modification involved in various cellular processes. Both TD034 and SIS17 are selective
inhibitors of HDACL11, targeting its catalytic activity. This guide summarizes their reported
biochemical potency and effects in cellular contexts.

Biochemical Potency

TDO034 demonstrates significantly higher potency in biochemical assays compared to SIS17.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15545039#bc-rfq
https://www.benchchem.com/product/b15545039/docs?utm_src=pdf-body#a-comparative-guide-to-cellular-activity-td034-vs-sis17-in-hdac11-inhibition
https://www.benchchem.com/product/b15545039/docs?utm_src=pdf-body#a-comparative-guide-to-cellular-activity-td034-vs-sis17-in-hdac11-inhibition
https://www.benchchem.com/product/b15545039/docs?utm_src=pdf-body#a-comparative-guide-to-cellular-activity-td034-vs-sis17-in-hdac11-inhibition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Compound Target Assay Type Ki Reference
TDO034 HDAC11 Biochemical 1.5nM [1]

_ _ 0.83 uM (830
SIS17 HDAC11 Biochemical Not Reported  [2]

Performance in Cellular Assays

Direct head-to-head comparisons of TD034 and SIS17 in the same cellular assay under
identical conditions are not readily available in the current literature. The following tables
summarize the reported cellular activities of each compound from independent studies.

TDO034: Cellular Activity

TD034 has been shown to engage HDAC11 in cells, leading to increased substrate acylation
and downstream pathway modulation at low micromolar concentrations.

Assay Cell Line Concentration  Effect Reference
Significantly

SHMT?2 Fatty increased fatty

] HEK293T 2 uM ]

Acylation acylation of
SHMT?2
Significant

YAP1 Protein reduction in

A549 5-10 uM [1]

Levels

YAP1 protein

levels

SIS17: Cellular Activity

SIS17 also demonstrates cellular activity, primarily through the modulation of its direct
substrate, SHMT2. It has also been observed to have cytotoxic effects in combination with

other agents.
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Assay Cell Line Concentration  Effect Reference

Increased fatty
SHMT2 Fatty

) MCF7 12.5-50 uM acylation of [2]
Acylation
SHMT2
Cytotoxicity (in o
o ) - Synergistic
combination with K562 Not specified o
cytotoxicity

Oxaliplatin)

Selectivity Profile

Both TD034 and SIS17 are reported to be selective for HDAC11 over other HDAC isoforms
and sirtuins, which is a critical attribute for a targeted inhibitor.

e TDO034: Does not inhibit other HDACS or sirtuins.

e S|S17: Does not inhibit other HDACs such as HDAC1, HDAC4, and HDACS, nor sirtuins
SIRT1, SIRT2, SIRT3, and SIRT6.

Signaling Pathways and Mechanisms of Action

Both TD034 and SIS17 exert their cellular effects by inhibiting the defatty-acylase activity of
HDAC11. This leads to the hyperacylation of HDAC11 substrates, such as Serine
Hydroxymethyltransferase 2 (SHMTZ2), which in turn modulates downstream signaling
pathways.

HDAC11-SHMT2 Signaling Pathway

Inhibition of HDAC11 by TD034 or SIS17 prevents the de-myristoylation of SHMT2. The
acylated form of SHMT2 has been shown to regulate the ubiquitination and cell surface levels
of the Type | Interferon receptor (IFNaR1), thereby modulating the interferon signaling pathway.
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Caption: Inhibition of HDAC11 by TD034 or SIS17 blocks SHMT2 de-myristoylation.

HDAC11 and YAP1 Signaling

HDAC11 inhibition by TD034 has been shown to decrease the protein levels of the
transcriptional co-activator Yes-associated protein 1 (YAP1), a key component of the Hippo

signaling pathway.
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Caption: TD034-mediated inhibition of HDAC11 leads to reduced YAPL1 levels.

Experimental Protocols

Detailed methodologies for the key cellular assays cited in this guide are provided below.

SHMT2 Fatty Acylation Assay

This assay is designed to measure the level of fatty acylation on the HDAC11 substrate,
SHMT2, within cells.
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Experimental Workflow

1. Cell Treatment:
Incubate cells with alkyne-tagged
fatty acid analog (e.g., Alk14) and

HDAC11 inhibitor (TD034 or SIS17).

2. Cell Lysis:
Harvest and lyse cells to release proteins.

3. Click Chemistry:

Conjugate a biotin-azide tag to the
alkyne-labeled proteins.

4. Pulldown:
Enrich for biotinylated proteins using
streptavidin beads.

5. Western Blot:
Detect the amount of acylated SHMT2
using an anti-SHMT2 antibody.

Click to download full resolution via product page
Caption: Workflow for detecting cellular SHMT2 fatty acylation.
Protocol Details:

¢ Cell Culture and Treatment: Plate cells (e.g., HEK293T or MCF7) and allow them to adhere.
Treat the cells with an alkyne-tagged fatty acid analog (e.g., 50 uM Alk14) and the desired
concentrations of TD034 or SIS17 for a specified time (e.g., 6 hours).

¢ Cell Lysis: Wash the cells with PBS and lyse them in a suitable lysis buffer containing
protease inhibitors.
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Click Chemistry: To the cell lysate, add biotin-azide, a copper(l) catalyst (e.g., CuSO4 and a
reducing agent), and a copper-chelating ligand. Incubate to allow the click reaction to
proceed.

Streptavidin Pulldown: Add streptavidin-conjugated beads to the lysate and incubate to
capture the biotin-tagged, acylated proteins.

Western Blot Analysis: Wash the beads to remove non-specifically bound proteins. Elute the
bound proteins and resolve them by SDS-PAGE. Transfer the proteins to a membrane and
probe with a primary antibody against SHMT2, followed by a suitable secondary antibody.
Visualize the bands to determine the relative amount of acylated SHMT2.

Cell Viability Assay (MTT/WST-8)

These colorimetric assays are used to assess cell viability and proliferation by measuring

metabolic activity.

Protocol Details (MTT Assay Example):

Cell Seeding: Seed cells in a 96-well plate at a desired density and allow them to attach
overnight.

Compound Treatment: Treat the cells with a range of concentrations of TD034 or SIS17 and
incubate for a specified period (e.g., 24, 48, or 72 hours).

MTT Addition: Add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) to each well and incubate for 2-4 hours. Metabolically active cells will reduce the
yellow MTT to purple formazan crystals.

Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan
crystals.

Absorbance Reading: Measure the absorbance at a wavelength of ~570 nm using a
microplate reader. The intensity of the color is proportional to the number of viable cells.

Summary and Conclusion

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b15545039/docs?utm_src=pdf-body#a-comparative-guide-to-cellular-activity-td034-vs-sis17-in-hdac11-inhibition
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Both TD034 and SIS17 are valuable research tools for investigating the cellular functions of
HDAC11.

e TDO034 stands out for its exceptional biochemical potency, which translates to cellular activity
at lower micromolar concentrations in the reported assays. Its demonstrated effect on the
YAP1 signaling pathway suggests a potential role in modulating pathways central to cancer
biology.

e SIS17, while less potent in biochemical assays, is a well-established and selective HDAC11
inhibitor that has been shown to effectively engage its target in cellular models, leading to the
modulation of SHMT2 acylation.

The choice between TD034 and SIS17 will depend on the specific experimental context,
including the cell type, the desired concentration range, and the specific downstream pathways
of interest. Researchers are encouraged to consider the different experimental conditions
under which the existing data for these compounds were generated when designing their own
studies. It is also noteworthy that while both are considered selective, one review has
mentioned them as "suboptimal candidates for clinical translation due to issues with selectivity,
stability, or pharmacokinetics," suggesting further optimization may be needed for therapeutic
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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